4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95%

• IUPAC Name: N-ethyl-3-(3-formyl-4-hydroxyphenyl)benzamide
• InChI: InChI=1S/C16H15NO3/c1-2-17-16(20)13-5-3-4-11(8-13)12-6-7-15(19)14(9-12)10-18/h3-10,19H,2H2,1H3,(H,17,20)
• InChI Key: ZYTURMKBMTXULT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)C=O
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID00685295
• Molecular Weight: 269.29 g/mol
• CAS RN: 1111132-12-7

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% (4-FEPC) is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 223.27 g/mol and a melting point of 128-130°C. 4-FEPC is used in a variety of fields, including biochemistry, physiology, and pharmacology. It is also used in laboratory experiments to study the mechanisms of action and biochemical and physiological effects of drugs.

Scientific Research Applications

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% is used in a variety of scientific research applications. It is used in biochemistry to study the metabolism of drugs, as well as in pharmacology to study the mechanisms of action and biochemical and physiological effects of drugs. It is also used in physiology to study the effects of drugs on the body, as well as in laboratory experiments to study the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% is not well understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs. It is also believed to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs. It has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. Additionally, 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The use of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and is easily synthesized. Additionally, it has a number of biochemical and physiological effects, which makes it useful for studying the mechanisms of action and biochemical and physiological effects of drugs. However, there are also some limitations to the use of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% in laboratory experiments. It is not very stable and has a relatively short shelf life. Additionally, its effects can vary depending on the concentration and duration of exposure.

Future Directions

There are a number of potential future directions for the use of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% in scientific research. One potential direction is to further study the biochemical and physiological effects of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% in order to better understand its mechanisms of action. Additionally, 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% could be used in combination with other compounds to study the effects of drug interactions. Furthermore, 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% could be used to study the effects of drugs on different tissues and organs, as well as to study the effects of drugs on various diseases. Finally, 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% could be used to study the pharmacokinetics and pharmacodynamics of drugs.

Synthesis Methods

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% can be synthesized using a number of different methods. The most common method is the reaction of 4-formylphenol with N-ethylaminocarbonyl chloride in the presence of a base. This reaction produces 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-formylphenol, 95% in yields of up to 95%. Other methods of synthesis include the reaction of 4-formylphenol with N-ethylaminocarbonyl bromide in the presence of a base, and the reaction of 4-formylphenol with N-ethylaminocarbonyl iodide in the presence of a base.